Cas no 405910-68-1 (Ethanone, 1-(3,6-dihydro-2H-pyran-4-yl)- (9CI))

• Product Name: Ethanone, 1-(3,6-dihydro-2H-pyran-4-yl)- (9CI)
• CAS No: 405910-68-1
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 326087
• PubChem ID: 45085204
• Update Time: 2025-04-19

Ethanone, 1-(3,6-dihydro-2H-pyran-4-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3,6-dihydro-2H-pyran-4-yl)- (9CI)
• 1-(3,6-dihydro-2H-pyran-4-yl)ethanone
• SCHEMBL18951911
• DTXSID20665796
• 1-(3,6-Dihydro-2H-pyran-4-yl)ethan-1-one
• 405910-68-1

• Inchi： 1S/C7H10O2/c1-6(8)7-2-4-9-5-3-7/h2H,3-5H2,1H3
• InChI Key： KDWKXQAAHXFYFX-UHFFFAOYSA-N
• SMILES： O1CC=C(C(C)=O)CC1

Computed Properties

• Exact Mass: 126.068
• Monoisotopic Mass: 126.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans